Cas no 69977-26-0 (26,27-Dinorergostan-3-ol,(3b,5a)- (9CI))

• Product Name: 26,27-Dinorergostan-3-ol,(3b,5a)- (9CI)
• CAS No: 69977-26-0
• MF: C₂₆H₄₆O
• MW: 374.642848491669
• CID: 520544
• PubChem ID: 11360853
• Update Time: 2024-03-01

26,27-Dinorergostan-3-ol,(3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 26,27-Dinorergostan-3-ol,(3b,5a)- (9CI)
• 24-Nor-5a-cholestan-3b-ol
• Halostanol
• 26,27-Dinorergostan-3-ol, (3β,5α)-

• Inchi： 1S/C26H46O/c1-17(2)6-7-18(3)22-10-11-23-21-9-8-19-16-20(27)12-14-25(19,4)24(21)13-15-26(22,23)5/h17-24,27H,6-16H2,1-5H3/t18-,19+,20+,21+,22-,23+,24+,25+,26-/m1/s1
• InChI Key： ZQDSXDIYKPVJHY-DRYQTVNKSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 374.354866087g/mol
• Monoisotopic Mass: 374.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 3-hydroxysteroids